Cas no 1235633-74-5 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(2-methylphenoxy)acetamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(2-methylphenoxy)acetamide
• CAS No: 1235633-74-5
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 6033809
• PubChem ID: 49738307
• Update Time: 2025-05-22

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(2-methylphenoxy)acetamide
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-(2-methylphenoxy)acetamide
• F5957-0084
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-(2-methylphenoxy)acetamide
• AKOS024528357
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(o-tolyloxy)acetamide
• 1235633-74-5

• Inchi： 1S/C16H21N3O2/c1-12-6-4-5-7-15(12)21-11-16(20)17-8-9-19-14(3)10-13(2)18-19/h4-7,10H,8-9,11H2,1-3H3,(H,17,20)
• InChI Key： OUIMNWOUYWQWMN-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C)=CC(C)=N1)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.2Ų

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(2-methylphenoxy)acetamide

Introduction to N-2-(3,5-Dimethyl-1H-Pyrazol-1-Yl)Ethyl-2-(2-MethylPhenoxy)Acetamide (CAS No. 1235633-74-5)

The compound N-2-(3,5-Dimethyl-1H-Pyrazol-1-Yl)Ethyl-2-(2-MethylPhenoxy)Acetamide (CAS No. 1235633-74-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrazole ring, an acetamide group, and a substituted phenoxy moiety. The presence of these functional groups contributes to its diverse chemical properties and reactivity.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural element in this compound. Pyrazole derivatives are known for their stability and ability to participate in various chemical reactions, making them valuable in drug design and material science. The 3,5-dimethyl substitution on the pyrazole ring further enhances its chemical properties by introducing electron-donating groups, which can influence the molecule's electronic characteristics and reactivity.

The acetamide group in the compound plays a crucial role in determining its solubility and bioavailability. Acetamides are commonly used in pharmaceuticals due to their ability to form hydrogen bonds, which can improve drug delivery and absorption. Additionally, the phenoxy group attached to the acetamide introduces aromaticity and hydrophobicity into the molecule, balancing its overall polarity and solubility properties.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in targeting specific biological pathways. The molecule's structure allows for various modifications, enabling chemists to fine-tune its pharmacokinetic properties for therapeutic applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the pyrazole ring followed by functionalization with the acetamide and phenoxy groups. Optimization of reaction conditions is essential to ensure high yields and purity of the final product.

From an environmental perspective, understanding the degradation pathways of this compound is critical for assessing its environmental impact. Studies have shown that under certain conditions, the molecule undergoes hydrolysis or oxidation reactions, leading to the formation of less complex byproducts. These findings are important for developing sustainable chemical processes and minimizing ecological risks.

In conclusion, N-2-(3,5-Dimethyl-1H-Pyrazol-1-Yl)Ethyl-2-(2-MethylPhenoxy)Acetamide (CAS No. 1235633-74-5) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as drug discovery, material science, and environmental chemistry.